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Compound of Interest

Compound Name:
2-Chlorophenyl

phosphorodichloridate

Cat. No.: B077605 Get Quote

Disclaimer: 2-Chlorophenyl phosphorodichloridate is a hazardous chemical that poses

significant risks. This document provides essential safety and disposal information based on

publicly available Safety Data Sheets (SDS). All procedures must be conducted in strict

accordanceance with institutional safety protocols and local, regional, and national regulations.

Always consult your institution's Environmental Health and Safety (EHS) department before

handling or disposing of this substance.

2-Chlorophenyl phosphorodichloridate is a corrosive, moisture-sensitive liquid that reacts

violently with water.[1][2] Improper handling and disposal can lead to severe skin burns, eye

damage, and the release of toxic gases.[1][3] Adherence to rigorous safety protocols is

mandatory.

Hazard Profile and Safety Information
This substance is classified as a hazardous material requiring specialized handling and

disposal procedures.
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Hazard Classification Description References

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage (Category 1B/1C).
[1][3]

Water Reactivity

Reacts violently with water,

liberating toxic gases such as

hydrogen chloride and

phosphorus oxides.

[1][2]

Corrosivity May be corrosive to metals. [3][4]

Inhalation/Ingestion

Harmful if inhaled or

swallowed, causing severe

damage to respiratory and

digestive tracts.

[1][3][5]

Personal Protective Equipment (PPE)
Appropriate PPE is critical to prevent exposure. The following equipment should be used at all

times when handling 2-Chlorophenyl phosphorodichloridate.
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Protection Type Specification Rationale

Hand Protection

Wear appropriate chemical-

resistant gloves (e.g.,

Neoprene).

Prevents severe skin burns

and absorption.[6]

Eye/Face Protection

Chemical safety goggles

and/or a full-face shield as

described by OSHA's eye and

face protection regulations.

Protects against splashes that

can cause severe eye

damage.[1][3]

Skin/Body Protection

Wear appropriate protective

clothing and a lab coat to

prevent skin exposure.

Minimizes the risk of contact

with corrosive liquid.[1][3]

Respiratory Protection

Use only in a well-ventilated

area with local exhaust

ventilation or in a closed

system. For spills or

emergencies, a self-contained

breathing apparatus (SCBA) is

required.

Protects from inhaling

corrosive and toxic vapors.[1]

[2]

Step-by-Step Disposal and Spill Management
Procedures
The recommended and required method for disposal is through a licensed hazardous waste

management facility.[3][7] On-site chemical neutralization by untrained personnel is strongly

discouraged due to the substance's violent reaction with water and other reagents.[1][2]

Waste Collection and Storage
Segregation: Do not mix 2-Chlorophenyl phosphorodichloridate waste with other waste

streams, especially aqueous or protic solvent waste.

Containerization: Collect all waste, including empty containers and contaminated materials,

in a designated, properly sealed, and clearly labeled hazardous waste container. The

container must be dry and corrosion-resistant.[1][4]
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Labeling: Label the waste container clearly with "Hazardous Waste," "Corrosive," "Reacts

Violently with Water," and the full chemical name: "2-Chlorophenyl
phosphorodichloridate."

Storage: Store the sealed waste container in a cool, dry, well-ventilated area designated for

corrosive and reactive hazardous waste, away from incompatible materials like bases,

alcohols, and oxidizing agents.[1]

Arranging for Professional Disposal
Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or a licensed waste disposal company to arrange for pickup and disposal.[3][7]

Documentation: Complete all necessary hazardous waste manifests and documentation as

required by your institution and local regulations.

Regulatory Compliance: Ensure that the disposal process adheres to all local, regional, and

national hazardous waste regulations.[1][3]

Emergency Spill Protocol
In the event of a spill, immediate and careful action is required.

Evacuate: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, using fume hoods or local exhaust.

Wear Full PPE: Before addressing the spill, don the full required PPE, including respiratory

protection (SCBA if necessary).[1][2]

Containment: Cover the spill with an inert, dry absorbent material such as sand, silica gel, or

a universal binder.[1][2][5] DO NOT USE WATER OR COMBUSTIBLE MATERIALS LIKE

SAWDUST.

Collection: Carefully collect the absorbent material and spilled substance using non-sparking

tools and place it into a designated, dry, sealable container for hazardous waste.
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Decontamination: Decontaminate the spill area cautiously. Final cleaning should be done

according to institutional protocols, avoiding water until all reactive material is removed.

Reporting: Report the spill to your supervisor and EHS department immediately.

Disposal and Safety Workflow
The following diagram outlines the critical steps and decision points for the safe handling and

disposal of 2-Chlorophenyl phosphorodichloridate.
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Caption: Workflow for safe handling and disposal of 2-Chlorophenyl phosphorodichloridate.
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Physicochemical Data for Reference
Property Value Reference

Molecular Formula C₆H₄Cl₃O₂P [2]

Molecular Weight 245.43 g/mol [2]

Appearance Colorless liquid [2]

Odor Slight chlorine [2][5]

Boiling Point 135-137 °C at 12 mmHg

Density 1.491 g/mL at 25 °C

Flash Point 105 °C (221 °F) - closed cup

Refractive Index n20/D 1.538

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077605#2-chlorophenyl-phosphorodichloridate-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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